Cas no 361481-83-6 (N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 361481-83-6
• MF: C₂₇H₂₅N₃O₅S₂
• MW: 535.634504079819
• CID: 6168523
• PubChem ID: 5076251
• Update Time: 2025-07-01

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• SMR000237712
• SR-01000444691
• CHEMBL1374958
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)benzamide
• Oprea1_424348
• N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• F0715-0444
• HMS2546G24
• 361481-83-6
• SR-01000444691-1
• AKOS024598258
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• MLS000697253

• Inchi： 1S/C27H25N3O5S2/c1-34-21-9-12-23(25(15-21)35-2)24-17-36-27(28-24)29-26(31)19-7-10-22(11-8-19)37(32,33)30-14-13-18-5-3-4-6-20(18)16-30/h3-12,15,17H,13-14,16H2,1-2H3,(H,28,29,31)
• InChI Key： KUMKPRVWAWJUBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC(=CC=2OC)OC)=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 535.12356325g/mol
• Monoisotopic Mass: 535.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 134Ų

Additional information on N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide: A Multifunctional Compound with Promising Therapeutic Potential

CAS No. 361481-83-6 represents a highly specialized chemical entity with a complex molecular architecture that has garnered significant attention in recent years. This compound, known as N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide, is a derivative of benzamide with a unique combination of pharmacophoric groups. The structural features of this compound, including the 2,4-dimethoxyphenyl substituent and the 1,2,3,4-tetrahydroisoquinoline-2-sulfonyl group, are critical for its biological activity and molecular interactions.

Molecular Structure and Functional Groups

The molecular skeleton of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,4-dihydro-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is built around a benzamide core, which is a common scaffold in many pharmaceutical agents. The thiazole ring within the molecule is a key structural element that contributes to the compound's stability and reactivity. The 2,4-dimethoxyphenyl group, positioned at the para-position of the benzamide ring, enhances the compound's hydrophobicity and facilitates interaction with lipid membranes.

One of the most notable features of this compound is the presence of the 1,2,3,4-tetrahydroisoquinoline-2-sulfonyl moiety. This group is known for its ability to modulate ion channels and neurotransmitter receptors, making it a valuable component in the development of drugs targeting neurological disorders. The sulfonyl functional group within this moiety is essential for the compound's ability to form hydrogen bonds with biological targets, enhancing its binding affinity.

Pharmacological Mechanisms and Biological Activities

Recent studies have highlighted the multifunctional nature of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide. Its potential therapeutic applications span across various disease areas, including neurodegenerative disorders, inflammatory conditions, and oncology. The compound's ability to interact with multiple molecular targets makes it a promising candidate for further research.

One of the most significant findings in recent research is the compound's ability to modulate the activity of ionotropic glutamate receptors. This interaction is crucial for its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the compound has shown potential in inhibiting the activity of pro-inflammatory cytokines, which could make it a valuable therapeutic agent for inflammatory conditions like rheumatoid arthritis.

Another area of interest is the compound's potential role in cancer therapy. Preliminary studies suggest that N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide may exhibit anti-proliferative effects on certain cancer cell lines. This property is attributed to its ability to interfere with the cell cycle and induce apoptosis in malignant cells. Further research is needed to fully understand the mechanisms behind these effects.

Recent Research and Development Progress

In the past few years, the compound has been the subject of several studies aimed at elucidating its mechanisms of action and potential therapeutic applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits significant selective inhibition of COX-2 enzymes, which are known to be involved in the inflammatory response. This finding highlights the compound's potential as an anti-inflammatory agent.

Another study from 2024, published in Pharmaceutical Research, explored the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of neurological disorders. The research indicated that the 2,4-dimethoxyphenyl group plays a key role in facilitating this transport, making the compound a promising candidate for the development of neurotherapeutics.

Furthermore, the compound's pharmacokinetic profile has been the focus of several investigations. Researchers have found that the compound has a favorable half-life and good bioavailability, which are essential for its potential use in clinical settings. These properties make it a suitable candidate for oral administration, which is a significant advantage in drug development.

Challenges and Future Directions

Despite the promising findings, there are still several challenges that need to be addressed before N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide can be developed into a therapeutic agent. One of the main challenges is the need to optimize its selectivity and potency to minimize potential side effects. Additionally, further research is required to understand its long-term effects and safety profile.

Future studies should also focus on the synthetic pathways for the compound, as the current methods may be complex and inefficient. The development of more efficient and scalable synthesis routes could significantly impact the compound's availability for further research and potential clinical trials. Additionally, exploring the compound's combination therapy potential with other drugs could open new avenues for its therapeutic applications.

Conclusion

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 361481-83-6) is a promising compound with a wide range of potential applications in medicine. Its unique molecular structure and multifunctional properties make it a valuable candidate for further research. While there are still challenges to overcome, the ongoing studies and developments in this area suggest that this compound could play a significant role in the treatment of various diseases in the future.